4-bromo-2-fluoro-N-[(4-methoxyphenyl)methyl]-N-methylbenzenesulfonamide

• IUPAC Name: 4-bromo-2-fluoro-N-[(4-methoxyphenyl)methyl]-N-methylbenzenesulfonamide
• InChI: InChI=1S/C15H15BrFNO3S/c1-18(10-11-3-6-13(21-2)7-4-11)22(19,20)15-8-5-12(16)9-14(15)17/h3-9H,10H2,1-2H3
• InChI Key: RLZMPXWIMNDZON-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=C(C=C1)OC)S(=O)(=O)C2=C(C=C(C=C2)Br)F
• Molecular Formula: C15H15BrFNO3S
• Molecular Weight: 388.3 g/mol

Description

4-bromo-2-fluoro-N-[(4-methoxyphenyl)methyl]-N-methylbenzenesulfonamide is an organic compound with the molecular formula C15H15BrFNO3S It is a sulfonamide derivative that contains bromine, fluorine, and methoxyphenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-bromo-2-fluoro-N-[(4-methoxyphenyl)methyl]-N-methylbenzenesulfonamide typically involves multiple steps. One common method includes the following steps:

Nitration: The starting material, 4-bromo-2-fluorobenzene, undergoes nitration to introduce a nitro group.

Reduction: The nitro group is then reduced to an amine group using a reducing agent such as tin(II) chloride or iron powder.

Sulfonation: The amine group is then sulfonated using chlorosulfonic acid to form the sulfonamide.

Substitution: The final step involves the substitution of the sulfonamide with the 4-methoxyphenylmethyl and N-methyl groups using appropriate reagents and catalysts.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated systems, and efficient purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-bromo-2-fluoro-N-[(4-methoxyphenyl)methyl]-N-m